Cas no 1313738-65-6 (3,4,8-Trichloro-1,7-naphthyridine)

• Product Name: 3,4,8-Trichloro-1,7-naphthyridine
• CAS No: 1313738-65-6
• MF: C₈H₃Cl₃N₂
• MW: 233.481818437576
• MDL: MFCD19443972
• CID: 1031571
• PubChem ID: 66521731
• Update Time: 2025-05-19

3,4,8-Trichloro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 3,4,8-Trichloro-1,7-naphthyridine
• 3,4,8-Trichloro-1,7-phthyridine
• AK126989
• KB-233936
• MolPort-021-802-734
• PB30374
• RP09232
• AS-33798
• CS-0051611
• AKOS015949521
• MFCD19443972
• 3,4,8-Trichloro-1,7-naphthyridine, AldrichCPR
• DB-330874
• DTXSID10735093
• A888509
• SY321052
• 1313738-65-6

• MDL： MFCD19443972
• Inchi： 1S/C8H3Cl3N2/c9-5-3-13-7-4(6(5)10)1-2-12-8(7)11/h1-3H
• InChI Key： QNHPZTLZDZFQAO-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C(=NC=CC2=1)Cl)Cl

Computed Properties

• Exact Mass: 231.936181g/mol
• Monoisotopic Mass: 231.936181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3,4,8-Trichloro-1,7-naphthyridine

3,4,8-Trichloro-1,7-naphthyridine: A Comprehensive Overview

3,4,8-Trichloro-1,7-naphthyridine, also known by its CAS number 1313738-65-6, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the family of naphthyridines, which are tricyclic aromatic heterocycles with two nitrogen atoms in the ring system. The presence of three chlorine atoms at positions 3, 4, and 8 imparts unique electronic and structural properties to this molecule.

The synthesis of 3,4,8-Trichloro-1,7-naphthyridine involves a multi-step process that typically begins with the preparation of a suitable precursor. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry in 2022 demonstrated a novel route involving microwave-assisted synthesis, which significantly reduced reaction times while maintaining product quality.

The structural characterization of this compound has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have revealed that the molecule exhibits a planar geometry due to the aromaticity of the naphthyridine ring system. The chlorine substituents at positions 3, 4, and 8 create a pronounced electron-withdrawing effect, which influences the compound's reactivity and stability.

In terms of applications, 3,4,8-Trichloro-1,7-naphthyridine has shown promise in several areas. One notable application is its use as an intermediate in the synthesis of advanced pharmaceutical compounds. For example, researchers at the University of California have utilized this compound as a building block for developing novel anti-cancer agents with enhanced bioavailability and efficacy.

Another area where this compound has demonstrated potential is in materials science. The unique electronic properties of 3,4,8-Trichloro-1,7-naphthyridine make it an attractive candidate for use in organic electronics. A team at Stanford University has recently explored its application as a component in organic light-emitting diodes (OLEDs), where it exhibited superior charge transport properties compared to traditional materials.

The environmental impact of 3,4,8-Trichloro-1,7-naphthyridine has also been a topic of interest. Studies conducted by environmental scientists at MIT have shown that this compound exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 3,4,8-Trichloro-1,naphthyridine, with its CAS number 1313738-65-6, represents a significant advancement in organic chemistry. Its unique properties and versatile applications make it a valuable compound for researchers across various disciplines. As ongoing studies continue to uncover new insights into its potential uses and behaviors